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Compound of Interest

Compound Name: Granisetron-d3

Cat. No.: B1146648

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Granisetron-d3, a deuterated analog of
Granisetron, for its application in research and development. Granisetron-d3 serves as an
ideal internal standard for the quantitative analysis of Granisetron in biological matrices, owing
to its similar physicochemical properties and distinct mass difference.

Core Applications and Mechanism of Action

Granisetron is a potent and highly selective antagonist of the serotonin 5-HT3 receptor.[1][2][3]
[4] These receptors are ligand-gated ion channels located on peripheral vagal nerve terminals
and centrally in the chemoreceptor trigger zone (CTZ) of the area postrema.[1][2] During
chemotherapy or radiation therapy, enterochromaffin cells in the gastrointestinal tract release
excess serotonin.[3][4] This serotonin activates 5-HT3 receptors, initiating a signaling cascade
that results in nausea and vomiting.[2][3] Granisetron competitively blocks these receptors,
thereby preventing the emetic signaling.[1][3][5]

Due to its role as an internal standard, Granisetron-d3 is crucial for accurate and precise
guantification of Granisetron in pharmacokinetic, bioequivalence, and metabolism studies using
mass spectrometry-based methods.

Suppliers and Quantitative Data
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A variety of chemical suppliers offer Granisetron-d3 for research purposes. The following table
summarizes key quantitative data for the product from several notable suppliers.

Catalog Molecular Purity/lsoto
. CAS Molecular . .
Supplier Number Weight ( pic
Number Formula .
(Example) g/mol ) Enrichment
Information
available
upon
LGC TRC- 1224925-76- )
CisH21D3sN4O  315.43 request/in
Standards G780003 1 N
Certificate of
Analysis[6][7]
[8]
MedchemExp 1224925-76- »
HY-132348S CisH21D3sN4O  315.43 Not specified
ress 1
>98% for
Granisetron;
Cayman 1224925-76- Isotopic
_ 31786 C18H21D3N4sO 3154 _
Chemical 1 enrichment
information in
CoA
Information
AXios 1224925-76- available in
AR-G01599 CisH21D3N4O  315.44 »
Research 1 Certificate of
Analysis[9]
Information
Daicel )
N N available
Pharma DCTI-A-122 Not specified CisH21D3N4O  Not specified
upon
Standards
request[10]
Information
Acanthus 109889-09-0 - available
GRA-16-001 CisH21D3N4O  Not specified
Research (unlabeled) upon
request[11]
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Granisetron and a typical
experimental workflow for its quantification using Granisetron-d3.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1146648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Granisetron Signaling Pathway
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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